Cas no 626-23-3 (Di-sec.-butylamine)

Di-sec.-butylamine structure

Di-sec.-butylamine structure

Product Name:Di-sec.-butylamine

CAS No:626-23-3

Molecular Formula:C₈H₁₉N

Molecular Weight:129.24316

MDL:MFCD00009326

CID:39203

PubChem ID:12277

Di-sec.-butylamine Properties

Names and Identifiers

- di-sec-butylamine
- 2,2'-Iminobisbutane
- Di-2-butylamine
- di-iso-butylamine
- diisobutylamine hydride
- di-s-butylamine
- N,N-di-sec.-butylamine
- N-Butan-2-ylbutan-2-amine
- N-(1-Methylpropyl)-2-butanamine
- (sec-C4H9)2NH
- 1-Propanamine, 1-methyl, N-(1-methylpropyl)
- 2-Butanamine,N-(1-methylpropyl)-
- Bis(1-methylpropyl)amine
- Bis(sec-butyl)amine
- The twosec butylaMine
- Di-sec.-butylamine
- Q23978210
- MPBA
- bis(butan-2-yl)amine
- AKOS000120370
- di-sec.butylamine
- F2190-0523
- A833893
- AI3-28514
- SCHEMBL49756
- MFCD00009326
- FT-0625312
- LS-13555
- 2-Butanamine, N-(1-methylpropyl)-
- NS00080672
- di-sec-butyl amine
- AKOS017278326
- bis(1-methyl-propyl)-amine
- NSC 8703
- EN300-20269
- D1604
- EINECS 210-937-9
- NSC8703
- N-butan-2-yl-2-butanamine
- N-(Sec-butyl)-2-butanamine #
- DTXSID90870719
- 626-23-3
- di-sec-butyl-amine
- NSC-8703
- DTXCID50818415
- N(1Methylpropyl)2butanamine
- butane, 2-sec-butylamino-
- Bis(1methylpropyl)amine
- butane, 2-s-butylamino-
- 2Butanamine, N(1methylpropyl)
- +Expand
- MDL： MFCD00009326
- InChIKey： OBYVIBDTOCAXSN-UHFFFAOYSA-N
- Inchi： 1S/C8H19N/c1-5-7(3)9-8(4)6-2/h7-9H,5-6H2,1-4H3
- SMILES： CCC(C)NC(C)CC

Computed Properties

Exact Mass: 129.15200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 129.15175
Heavy Atom Count: 9
Complexity: 53.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 12

Experimental Properties

LogP: 2.56390
PSA: 12.03000
Refractive Index: n20/D 1.41(lit.)
Boiling Point: 132°C
Melting Point: -70°C
Flash Point: Fahrenheit: 69.8 ° f
Celsius: 21 ° c
Color/Form: colourlessCombustible liquid,It smells of ammonia
Solubility: Soluble in water, ethanol and organic solvents
Density: 0.753 g/mL at 25 °C(lit.)

Di-sec.-butylamine Security Information

Symbol: GHS02 GHS07
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S26-S27-S33-S36/37/39-S45
Packing Group：II
Packing Group：II
Risk Phrases：R11; R20/21/22; R34
Hazard Level：3
Dangerous goods sign： F C
Hazardous Material transportation number：UN 2733 3/PG 2
Hazard Statement： H226,H302,H312,H332
Warning Statement： P280
Prompt：dangerous
Storage Condition：Store at 4 ° C, better storage at -4 ° C
PackingGroup：II
Risk Phrases： 10-20/21/22
Signal Word：Warning
TSCA：Yes
HazardClass：3

Di-sec.-butylamine Customs Data

HS CODE：29211980
Customs Data：

China Customs Code:
29211980

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